Cas no 57898-49-4 (2,4-Hexadienoic acid,iron(3+) salt, (2E,4E)- (9CI))
57898-49-4 structure
Product Name:2,4-Hexadienoic acid,iron(3+) salt, (2E,4E)- (9CI)
CAS No:57898-49-4
MF:C18H21FeO6
MW:389.200747251511
CID:374645
PubChem ID:6453545
Update Time:2025-04-19
2,4-Hexadienoic acid,iron(3+) salt, (2E,4E)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Hexadienoic acid,iron(3+) salt, (2E,4E)- (9CI)
- iron(3+) (E,E)-hexa-2,4-dienoate
- iron(3+) tri[(2E,4E)-hexa-2,4-dienoate]
- NS00087287
- EINECS 261-007-4
- 57898-49-4
-
- Inchi: 1S/3C6H8O2.Fe/c3*1-2-3-4-5-6(7)8;/h3*2-5H,1H3,(H,7,8);/q;;;+3/p-3/b3*3-2+,5-4+;
- InChI Key: JDGVJYQRQXQHSZ-KWYLWIMLSA-K
- SMILES: [Fe+3].[O-]C(/C=C/C=C/C)=O.[O-]C(/C=C/C=C/C)=O.[O-]C(/C=C/C=C/C)=O
Computed Properties
- Exact Mass: 387.07343
- Monoisotopic Mass: 389.068756
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 117
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 6
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 120
Experimental Properties
- Boiling Point: 233°Cat760mmHg
- Flash Point: 139.9°C
- PSA: 120.39
2,4-Hexadienoic acid,iron(3+) salt, (2E,4E)- (9CI) Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
57898-49-4 (2,4-Hexadienoic acid,iron(3+) salt, (2E,4E)- (9CI)) Related Products
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